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Compound of Interest

Compound Name: 3,5-Dihydroxy-2-naphthoic acid

Cat. No.: B1682677

An In-depth Technical Guide to 3,5-Dihydroxy-2-naphthoic Acid (CAS 89-35-0)

Introduction

3,5-Dihydroxy-2-naphthoic acid (CAS number 89-35-0), also known as 3,5-
dihydroxynaphthalene-2-carboxylic acid, is a polycyclic aromatic organic compound. Its
structure, featuring a naphthalene core substituted with two hydroxyl groups and a carboxylic
acid group, makes it a valuable molecule in various scientific domains. This document provides
a comprehensive overview of its physicochemical properties, biological activities, relevant
experimental protocols, and safety information, tailored for researchers and professionals in
drug development and chemical synthesis.

Physicochemical Properties and Identifiers

The fundamental properties of 3,5-Dihydroxy-2-naphthoic acid are summarized below. These
data are crucial for its handling, characterization, and application in experimental settings.

Quantitative Physicochemical Data
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Property Value Citations

Molecular Formula C11HsOa [1112][3]

Molecular Weight 204.18 g/mol [1][2]

Melting Point 275 -280 °C [1114]

Boiling Point 442.2 °C at 760 mmHg [1][5]

Flash Point 235.3°C [1][5]

pKa (Predicted) 2.95+0.30 [6]

Solubility Soluble in DMSO; slightly 61171
soluble in Methanol.

Exact Mass 204.0423 u [7]

Compound ldentifiers

Identifier Value Citations

CAS Number 89-35-0 [1]

EC Number 201-900-8 [1]

PubChem CID 66637 [8]

MDL Number MFCD00003982

Beilstein/REAXYS 3287771

InChi Key YELLAPKUWRTITI- ]
UHFFFAOYSA-N

SMILES OC(=0)clcc2ccec(0)c2cclo

Biological and Pharmacological Activities

3,5-Dihydroxy-2-naphthoic acid has been identified as a modulator of several biological
targets, making it a compound of interest in pharmacology and drug discovery.
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NMDA Receptor Inhibitor: It functions as a negative or positive allosteric modulator of NMDA
receptors, which are crucial for regulating functions within the central nervous system.[4][7]

Antibabesial Drug Lead Compound: A molecular docking study identified 3,5-dihydroxy-2-
naphthoic acid as a novel lead compound for designing drugs against Babesia, a malaria-
like parasite.[7] Enzyme activity inhibition experiments demonstrated that it inhibits the
parasite's lactate dehydrogenase (LDH) with 5,000-fold selectivity over human LDH.[7]

Protein Tyrosine Phosphatase Inhibitor: The molecule is also recognized as a protein
tyrosine phosphatase inhibitor, an activity attributed to the benzofuran-like moiety in its
substructure.[4]

Biocatalysis Substrate: It is used in the biocatalytic synthesis of other dihydroxynaphthoic
acids.[7] For example, recombinant E. coli strains expressing Cytochrome P450 CYP199A2
can efficiently catalyze the regioselective oxidation of related hydroxy-2-naphthoic acids.[7]

Antibacterial Properties: The compound has been shown to inhibit the growth of bacteria,
including gram-negative organisms like Escherichia coli and Pseudomonas aeruginosa.[10]

Experimental Protocols & Methodologies

Detailed methodologies are essential for the replication and advancement of scientific
research. Below are protocols derived from documented applications of 3,5-Dihydroxy-2-
naphthoic acid.

Protocol 1: Analysis by Reverse Phase HPLC

This method is suitable for the analysis and separation of 3,5-Dihydroxy-2-naphthoic acid.
[11]

e Column Selection: Use a reverse-phase C18 HPLC column. For faster UPLC applications,
columns with 3 um particles are available.[11]

» Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile (MeCN) and
water, acidified with phosphoric acid.[11] For Mass Spectrometry (MS) compatible
applications, replace phosphoric acid with formic acid.[11]
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Sample Preparation: Dissolve the 3,5-Dihydroxy-2-naphthoic acid standard or sample in a
suitable solvent, such as DMSO or the mobile phase.[7]

HPLC System Configuration:

o Set an appropriate flow rate for the column dimensions.

o Use a UV detector set to a wavelength suitable for detecting the naphthalene
chromophore.

Injection and Data Acquisition: Inject the sample onto the column and record the
chromatogram.

Analysis: The compound is separated based on its retention time. This method is scalable for
preparative separation to isolate impurities and is also suitable for pharmacokinetic studies.
[11]
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Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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